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Compound of Interest

Compound Name: Dicyclohexyl sulphide

Cat. No.: B15489629 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclohexyl sulphide, with the chemical formula (C₆H₁₁)₂S, is an organic thioether

characterized by the presence of two cyclohexyl rings attached to a central sulfur atom.[1] This

compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1] Its utility also extends to applications as a solvent in organic reactions and as

a stabilizer in the production of polyvinyl chloride (PVC).[1] Understanding the physicochemical

properties of dicyclohexyl sulphide is paramount for its effective application in research and

industrial settings, ensuring process optimization, safety, and desired product outcomes. This

technical guide provides a detailed overview of the core physicochemical properties of

dicyclohexyl sulphide, complete with experimental protocols and visual representations of

key processes.

Physicochemical Properties
The key physicochemical properties of dicyclohexyl sulphide are summarized in the tables

below, providing a comprehensive overview of its physical and chemical characteristics.

Table 1: General and Physical Properties
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Property Value Source

Molecular Formula C₁₂H₂₂S [1]

Molecular Weight 198.37 g/mol [2]

Appearance Colorless, oily liquid [1]

Melting Point 9.9 °C [1]

Boiling Point 295.71 °C (rough estimate) [1]

Density 0.9766 g/cm³ (rough estimate) [1]

Flash Point 123.1 °C [1]

Vapor Pressure 0.00297 mmHg at 25 °C [1]

Refractive Index 1.5142 (estimate) [1]

Solubility Insoluble in water. [1]

Table 2: Spectral Data
Spectroscopy Type Data Reference

¹³C NMR Spectra Available through John Wiley & Sons, Inc.

GC-MS NIST Mass Spectrometry Data Center

Experimental Protocols
This section outlines the detailed methodologies for the synthesis of dicyclohexyl sulphide
and the determination of its key physicochemical properties.

Synthesis of Dicyclohexyl Sulphide
A plausible method for the synthesis of dicyclohexyl sulphide involves the reaction of

cyclohexanethiol with a cyclohexyl halide, such as chlorocyclohexane, in the presence of a

base.

Materials:
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Cyclohexanethiol

Chlorocyclohexane

Sodium hydroxide (NaOH)

Ethanol (solvent)

Distilled water

Anhydrous magnesium sulfate (drying agent)

Round-bottom flask

Reflux condenser

Separatory funnel

Beakers and graduated cylinders

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve sodium hydroxide in ethanol to create a solution of sodium

ethoxide.

To this solution, add cyclohexanethiol dropwise with stirring. This reaction forms the sodium

salt of cyclohexanethiol.

Attach a reflux condenser to the flask and heat the mixture to reflux.

Slowly add chlorocyclohexane to the refluxing mixture.

Continue to reflux the reaction mixture for several hours to ensure the completion of the

reaction.
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After the reflux period, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing distilled water.

Extract the aqueous layer with a suitable organic solvent, such as diethyl ether.

Combine the organic extracts and wash them with distilled water, followed by a brine

solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic solvent using a rotary evaporator to yield

crude dicyclohexyl sulphide.

The crude product can be further purified by vacuum distillation.

Determination of Physicochemical Properties
The following protocols describe the experimental procedures for determining the key

physicochemical properties of dicyclohexyl sulphide.

1. Melting Point Determination: The melting point of dicyclohexyl sulphide can be determined

using a capillary melting point apparatus.

Procedure: A small amount of the solidified sample is introduced into a capillary tube, which

is then placed in the melting point apparatus. The temperature is gradually increased, and

the range from the temperature at which the first drop of liquid appears to the temperature at

which the entire sample is liquid is recorded as the melting point range.

2. Boiling Point Determination: The boiling point can be determined by simple distillation.

Procedure: A sample of dicyclohexyl sulphide is placed in a distillation flask with a few

boiling chips. The flask is heated, and the temperature of the vapor is monitored with a

thermometer. The temperature at which the vapor and liquid are in equilibrium, indicated by a

stable temperature reading during distillation, is recorded as the boiling point.

3. Density Determination: The density of liquid dicyclohexyl sulphide can be determined

using a pycnometer.
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Procedure: The mass of a clean, dry pycnometer is determined. It is then filled with distilled

water, and its mass is measured again to determine the volume of the pycnometer. The

pycnometer is then emptied, dried, and filled with dicyclohexyl sulphide. The mass is

measured once more, and the density is calculated by dividing the mass of the dicyclohexyl
sulphide by its volume.

4. Solubility Determination: A qualitative assessment of solubility can be performed in various

solvents.

Procedure: A small, measured amount of dicyclohexyl sulphide is added to a test tube

containing a specific volume of a solvent (e.g., water, ethanol, acetone, hexane). The mixture

is agitated, and the solubility is observed. The compound is classified as soluble, partially

soluble, or insoluble based on the visual presence of a single phase or multiple phases.

Visualizations
The following diagrams, created using the DOT language, illustrate a logical workflow for the

physicochemical characterization of an organic sulphide and the synthesis of dicyclohexyl
sulphide.
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Caption: Experimental Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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